Cas no 1807126-92-6 (3-(Difluoromethyl)-2-hydroxy-6-iodopyridine-4-sulfonamide)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-6-iodopyridine-4-sulfonamide
• CAS No: 1807126-92-6
• MF: C₆H₅F₂IN₂O₃S
• MW: 350.081779241562
• CID: 4887644
• Update Time: 2025-07-20

3-(Difluoromethyl)-2-hydroxy-6-iodopyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-6-iodopyridine-4-sulfonamide

• Inchi： 1S/C6H5F2IN2O3S/c7-5(8)4-2(15(10,13)14)1-3(9)11-6(4)12/h1,5H,(H,11,12)(H2,10,13,14)
• InChI Key： FRMQKCHXWWXLSS-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(F)F)C(N1)=O)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 463
• XLogP3: -0.2
• Topological Polar Surface Area: 97.6

Additional information on 3-(Difluoromethyl)-2-hydroxy-6-iodopyridine-4-sulfonamide

Introduction to 3-(Difluoromethyl)-2-hydroxy-6-iodopyridine-4-sulfonamide (CAS No. 1807126-92-6)

3-(Difluoromethyl)-2-hydroxy-6-iodopyridine-4-sulfonamide, identified by its CAS number 1807126-92-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonamide class, a chemical scaffold known for its broad spectrum of biological activities. The structural features of this molecule, including the presence of a difluoromethyl group, a hydroxyl group, an iodine substituent, and a sulfonamide moiety, contribute to its unique chemical properties and potential therapeutic applications.

The difluoromethyl group is a key structural element that enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for drug development. This group is frequently incorporated into pharmaceutical agents due to its ability to improve pharmacokinetic profiles. Additionally, the hydroxyl group and the iodopyridine core provide opportunities for further functionalization and interaction with biological targets. The sulfonamide moiety is particularly noteworthy, as it is a well-established pharmacophore in medicinal chemistry, known for its role in modulating enzyme activity and receptor binding.

In recent years, there has been a surge in research focused on developing novel compounds with pyridine sulfonamide structures for their potential applications in oncology, inflammation, and infectious diseases. The iodine substituent in 3-(Difluoromethyl)-2-hydroxy-6-iodopyridine-4-sulfonamide adds an additional layer of complexity, enabling applications in radiopharmaceuticals and imaging techniques. This compound has been explored in preclinical studies for its potential as an inhibitor of various kinases and enzymes involved in disease pathways.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The presence of multiple reactive sites allows for extensive structural modifications, enabling chemists to fine-tune its biological activity. For instance, the difluoromethyl group can be further functionalized to introduce other pharmacophores or tags for targeted drug delivery systems. The hydroxyl group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. The iodopyridine core serves as a handle for cross-coupling reactions, facilitating the synthesis of more complex derivatives.

Recent advancements in computational chemistry have also highlighted the potential of 3-(Difluoromethyl)-2-hydroxy-6-iodopyridine-4-sulfonamide as a lead compound for drug discovery. Molecular docking studies have demonstrated its binding affinity to several protein targets associated with metabolic disorders and neurodegenerative diseases. These findings have spurred interest in developing derivatives of this compound that could serve as novel therapeutic agents.

The synthesis of 3-(Difluoromethyl)-2-hydroxy-6-iodopyridine-4-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include halogenation, sulfonation, and functional group interconversion. The use of advanced catalytic systems has improved the efficiency and scalability of these synthetic routes, making it feasible to produce this compound on a larger scale for research purposes.

In conclusion, 3-(Difluoromethyl)-2-hydroxy-6-iodopyridine-4-sulfonamide (CAS No. 1807126-92-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive scaffold for developing new drugs targeting various diseases. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in the next generation of medicinal chemistry innovations.